2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)propanamide

• Molecular Formula: C6H8I2N4O
• Molecular Weight: 405.96 g/mol
• IUPAC Name: 2-amino-3-(4,5-diiodoimidazol-1-yl)propanamide
• InChI: InChI=1S/C6H8I2N4O/c7-4-5(8)12(2-11-4)1-3(9)6(10)13/h2-3H,1,9H2,(H2,10,13)
• InChI Key: TXWIAZUVTUOJHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=C(N1CC(C(=O)N)N)I)I

Description

2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)propanamide is a halogenated imidazole derivative characterized by its unique substitution pattern, featuring iodine atoms at the 4 and 5 positions of the imidazole ring and a propanamide side chain. Structural elucidation of such iodinated compounds often relies on crystallographic tools like SHELXL and OLEX2 , which enable precise determination of bond lengths, angles, and intermolecular interactions critical for understanding reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)propanamide typically involves the cyclization of amido-nitriles. One method involves the reaction of amido-nitriles with iodine in the presence of a suitable catalyst, such as nickel, under mild conditions. This reaction proceeds through the addition of iodine to the nitrile group, followed by cyclization to form the imidazole ring .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imidazole derivatives.

Reduction: Reduction reactions can remove the iodine atoms, leading to the formation of less substituted imidazole compounds.

Substitution: Halogen substitution reactions can replace iodine atoms with other functional groups, such as alkyl or aryl groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like Grignard reagents or organolithium compounds are employed for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield imidazole-2-carboxylic acid derivatives, while substitution reactions can produce a variety of substituted imidazoles.

Scientific Research Applications

2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)propanamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure makes it a valuable tool for studying enzyme interactions and protein binding.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)propanamide exerts its effects involves its interaction with specific molecular targets. The iodine atoms on the imidazole ring can form strong interactions with various biological molecules, influencing their activity. This compound may act as an inhibitor or activator of certain enzymes, depending on its binding affinity and the nature of the target.

Comparison with Similar Compounds

Key Observations :

• The diiodo derivative exhibits the highest molecular weight and lipophilicity (LogP), consistent with iodine’s large atomic radius and hydrophobic character.
• Melting points increase with halogen size due to enhanced van der Waals forces and halogen-halogen interactions, as observed in crystallographic studies using SHELXL .
• Reduced aqueous solubility correlates with halogen size, impacting bioavailability.

Research Methodologies and Tools

Structural comparisons rely heavily on crystallographic software:

• SHELXL : Used for refining high-resolution structures, particularly effective for handling heavy atoms like iodine .
• OLEX2 : Facilitates integrated structure solution and visualization, critical for analyzing halogen-bonding networks .